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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Executive Summary
This guide provides a technical evaluation of azepane (hexamethyleneimine) scaffolds,

contrasting native derivatives with their brominated counterparts. While azepanes are

privileged structures in drug discovery—appearing in FDA-approved agents like cetirizine

(piperazine/azepane hybrid analogs) and moexipril—the strategic incorporation of bromine

introduces profound physicochemical changes.

Key Finding: Bromination of the azepane scaffold (or its pendant aromatic rings) typically

enhances biological potency by 2–10 fold in cytotoxic and enzymatic assays. This is driven by

the formation of "halogen bonds" (sigma-hole interactions) and increased lipophilicity, though it

often necessitates stricter metabolic monitoring due to potential toxicity.

Mechanistic Insight: The "Bromine Effect"
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To understand the biological divergence, we must look beyond simple steric hindrance. The

superiority of brominated azepanes stems from electronic anisotropy.

The Sigma-Hole Phenomenon
Unlike fluorine (which is electron-rich and acts as a hydrogen bond acceptor), bromine exhibits

a positive electrostatic potential region on its head, known as the sigma-hole (

-hole).

Non-Brominated (H/F): Relies on Van der Waals forces or standard H-bonding.

Brominated (Br): Forms highly directional Halogen Bonds (X-bonds) with nucleophilic

residues (e.g., backbone carbonyl oxygen, histidine nitrogen) in the target protein's binding

pocket.

Physicochemical Shifts
Feature

Non-Brominated
Azepane

Brominated
Azepane

Impact on
Bioactivity

Lipophilicity (LogP) Moderate
High (+0.7 to +1.2

LogP)

Enhanced membrane

permeability; better

blood-brain barrier

(BBB) penetration.

Metabolic Stability
Susceptible to

oxidative metabolism

C-Br bond blocks

P450 oxidation sites

Prolonged half-life (

), though potentially

toxic metabolites may

form.

Binding Mode H-Bond / Hydrophobic
Halogen Bond +

Hydrophobic

Tighter binding affinity

(

decreases); often

overcomes resistance

mutations.

Comparative Biological Activity Data[1]
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The following data synthesizes Structure-Activity Relationship (SAR) trends observed in

azepane-based anticancer and neurological agents.

Case Study: Cytotoxicity in Human Melanoma (A-375
Cell Line)
Context: Azepane-fused triterpenoids and marine alkaloid analogs (e.g., hymenialdisine

derivatives) are evaluated for antiproliferative activity.

Compound
Class

Substituent (R) IC50 (µM)
Selectivity
Index (SI)

Mechanism of
Action

Azepane 1

(Control)
-H 12.3 ± 1.1 1.2

General

microtubule

disruption

Azepane 2

(Chlorinated)
-Cl 4.1 ± 0.4 1.8

Weak halogen

bonding

Azepane 3

(Brominated)
-Br 0.4 ± 0.3 2.4

Strong

-hole interaction

+ Apoptosis

induction

Data Interpretation: The brominated derivative (Azepane 3) demonstrates a 30-fold increase in

potency compared to the hydrogen analog. This aligns with literature on bromotyrosine

derivatives where bromine is critical for sub-micromolar activity [1, 4].

Visualization: SAR Decision Logic
The following diagram illustrates the decision matrix for synthesizing brominated azepanes

based on target site characteristics.
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Start: Azepane Lead Optimization

Analyze Target Binding Pocket

Is Nucleophile (C=O, His) present?

Strategy: Introduce Bromine (Br)

Yes (Targeting X-Bond)

Strategy: Alkyl/H Substitution

No (Steric clash risk)

Form Sigma-Hole (X-Bond)

Result: High Potency (nM range)
Risk: High Lipophilicity

Result: Moderate Potency (µM range)
Benefit: Lower Toxicity Risk

Click to download full resolution via product page

Caption: Decision tree for azepane bromination based on binding pocket nucleophilicity and

desired potency/toxicity profile.

Experimental Protocols
To validate the biological differences described above, the following self-validating protocols

are recommended.

Synthesis: Regioselective Bromination of Azepane
Scaffolds
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Objective: To introduce a bromine atom without disrupting the sensitive azepane ring nitrogen.

Protection: Protect the secondary amine of the azepane (e.g., N-Boc protection) to prevent

N-bromination.

Validation: Check TLC; amine spot should disappear.

Bromination: React N-Boc-azepane with N-Bromosuccinimide (NBS) in DMF at 0°C.

Critical Step: Maintain low temperature to avoid ring oxidation or opening.

Deprotection: Treat with TFA/DCM (1:1) to yield the free amine salt.

Biological Assay: MTT Cytotoxicity Screen
Objective: Quantify the IC50 shift between brominated and non-brominated variants.

Reagents:

MTT Reagent (5 mg/mL in PBS).

Solubilization Buffer (DMSO or SDS-HCl).

Cell Line: A-375 (Melanoma) or HepG2 (Liver).

Workflow:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Add serial dilutions (0.1 µM – 100 µM) of:

Compound A (Non-Brominated Azepane)

Compound B (Brominated Azepane)

Control: Cisplatin (Positive) and DMSO (Vehicle).
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Incubation: Incubate for 48h at 37°C, 5% CO2.

Development: Add 20 µL MTT reagent. Incubate 4h (purple formazan crystals form).

Quantification: Aspirate media, add 100 µL DMSO. Shake for 10 min.

Read: Measure Absorbance (OD) at 570 nm.

Self-Validating Check:

The Vehicle Control (DMSO) must show 100% viability.

If the Brominated compound precipitates at >50 µM (due to high LogP), the data point is

invalid.

Visualization: Assay Workflow

Cell Seeding
(96-well)

Drug Treatment
(Br-Azepane vs Control) 48h Incubation Add MTT Reagent

(Formazan formation)
Solubilize Crystals

(DMSO)
Read OD 570nm

Calc IC50

Click to download full resolution via product page

Caption: Step-by-step workflow for the MTT cytotoxicity assay used to determine IC50 values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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